Cas no 899364-14-8 (2-(3,4-Difluorophenyl)-6-Methylimidazo1,2-APyridine-3-Carbaldehyde)

• Product Name: 2-(3,4-Difluorophenyl)-6-Methylimidazo1,2-APyridine-3-Carbaldehyde
• CAS No: 899364-14-8
• MF: C₁₅H₁₀F₂N₂O
• MW: 272.249510288239
• CID: 3056493
• PubChem ID: 6991932
• Update Time: 2025-10-21

2-(3,4-Difluorophenyl)-6-Methylimidazo1,2-APyridine-3-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluorophenyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• STK894171
• Z3214213953
• BBL021458
• 899364-14-8
• AKOS005143647
• 2-(3,4-Difluorophenyl)-6-Methylimidazo1,2-APyridine-3-Carbaldehyde

• Inchi： 1S/C15H10F2N2O/c1-9-2-5-14-18-15(13(8-20)19(14)7-9)10-3-4-11(16)12(17)6-10/h2-8H,1H3
• InChI Key： KWPYOKPDBHLHRD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=C(C=O)N2C=C(C)C=CC2=N1)F

Computed Properties

• Exact Mass: 272.07611927Da
• Monoisotopic Mass: 272.07611927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(3,4-Difluorophenyl)-6-Methylimidazo1,2-APyridine-3-Carbaldehyde

Comprehensive Overview of 2-(3,4-Difluorophenyl)-6-Methylimidazo[1,2-a]Pyridine-3-Carbaldehyde (CAS No. 899364-14-8)

2-(3,4-Difluorophenyl)-6-Methylimidazo[1,2-a]Pyridine-3-Carbaldehyde (CAS No. 899364-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyridine derivative is characterized by its unique structural features, including a difluorophenyl moiety and a carbaldehyde functional group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for the synthesis of more complex molecules, especially in the development of novel drug candidates and biologically active compounds.

The compound's molecular structure and chemical properties make it a valuable intermediate in medicinal chemistry. Its imidazo[1,2-a]pyridine core is a privileged scaffold in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The presence of the difluorophenyl group enhances its lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles.

In recent years, the demand for highly functionalized heterocycles like 2-(3,4-Difluorophenyl)-6-Methylimidazo[1,2-a]Pyridine-3-Carbaldehyde has surged due to their versatility in structure-activity relationship (SAR) studies. This compound is frequently explored in the context of fragment-based drug design, a cutting-edge approach that accelerates the discovery of lead compounds. Its aldehyde group also makes it a suitable candidate for click chemistry applications, enabling rapid modular synthesis of diverse molecular libraries.

From an industrial perspective, CAS No. 899364-14-8 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such fluorinated heterocycles, reducing reliance on hazardous reagents. This aligns with global initiatives to minimize the environmental footprint of pharmaceutical manufacturing. Additionally, the compound's potential in agrochemical innovation is being explored, particularly in the development of next-generation crop protection agents with improved selectivity and lower toxicity.

The analytical characterization of 2-(3,4-Difluorophenyl)-6-Methylimidazo[1,2-a]Pyridine-3-Carbaldehyde typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's physicochemical properties, including solubility and stability, are also critical parameters for its handling and storage in laboratory settings.

As the scientific community continues to explore the potential of imidazo[1,2-a]pyridine derivatives, CAS No. 899364-14-8 remains a focal point for innovation. Its applications extend beyond traditional drug discovery, with emerging interest in materials science and molecular electronics. Future research directions may include its incorporation into supramolecular architectures or as a fluorescent probe for biological imaging, further expanding its utility across interdisciplinary fields.